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Compound of Interest

(4R)-1-Cbz-4-hydroxy-D-proline
Compound Name:

methyl ester
CAS No.: 155075-23-3
Cat. No.: B118330
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An In-Depth Technical Guide to the Solubility of Cbz-Protected Hydroxyproline Methyl Ester

Introduction

N-Benzyloxycarbonyl-trans-4-hydroxy-L-proline methyl ester (Cbz-Hyp-OMe) is a critical chiral
building block in the synthesis of a wide array of pharmaceutical agents, including carbapenem
antibiotics like Doripenem. Its rigid pyrrolidine ring, adorned with a hydroxyl group, provides a
valuable scaffold for stereocontrolled synthesis. However, the successful application of Cbz-
Hyp-OMe in synthetic workflows is intrinsically linked to its solubility characteristics in various
reaction and purification media. This guide provides a comprehensive overview of the solubility
of Cbz-Hyp-OMe, the underlying physicochemical principles, and robust methodologies for its
empirical determination.

Chemical and Physical Properties

Understanding the fundamental properties of Cbz-Hyp-OMe is paramount to predicting its
solubility behavior.
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Property Value Reference
CAS Number 64187-48-0 [1]
Molecular Formula C14H17NOs [1]
Molecular Weight 279.29 g/mol [1]
Appearance White powder or viscous liquid [1]
Boiling Point 422.7-79°C at 760 mmHg (1]
(Predicted)
Density 1.313 g/cm3 (Predicted) [1]
pKa 14.25 + 0.40 (Predicted) [2]

The Molecular Architecture and its Impact on
Solubility

The solubility of Cbz-Hyp-OMe is a direct consequence of its molecular structure, which
features a delicate balance of polar and non-polar moieties.

The Role of the Cbz Protecting Group

The benzyloxycarbonyl (Cbz) group is a widely employed protecting group for amines in
peptide synthesis and organic chemistry.[3] Its introduction onto the nitrogen atom of the
hydroxyproline ring has a profound impact on the molecule's solubility. By converting the polar
and potentially charged amino group into a less polar urethane, the Chz group significantly
enhances the solubility of the amino acid derivative in a range of organic solvents.[4] This is a
critical modification, as the parent amino acid, hydroxyproline, is highly polar and primarily
water-soluble. The aromatic ring of the Cbz group also introduces the potential for -1t stacking
interactions, which can influence crystal packing and, consequently, the energy required to
dissolve the solid.

The Methyl Ester Moiety

Esterification of the carboxylic acid to its methyl ester further diminishes the polarity of the
molecule. The free carboxylic acid is capable of acting as a hydrogen bond donor and acceptor
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and can exist in an ionized state, conferring significant aqueous solubility. The methyl ester, in
contrast, is a non-ionizable, less polar functional group, which further shifts the solubility profile
towards organic media.[5]

The Hydroxyl Group and the Pyrrolidine Ring

The presence of the hydroxyl group on the pyrrolidine ring introduces a polar site capable of
hydrogen bonding. This feature can enhance solubility in protic solvents. The rigid pyrrolidine
ring itself contributes to the overall shape and crystal lattice energy of the molecule, which are
key factors in the dissolution process.

The interplay of these functional groups results in a molecule with moderate overall polarity,
leading to good solubility in a variety of common organic solvents.

Qualitative and Predicted Solubility Profile

While comprehensive quantitative solubility data for Cbz-Hyp-OMe across a wide range of
solvents is not readily available in the public domain, a qualitative and predicted solubility
profile can be constructed based on its chemical properties and available information for
structurally similar compounds.
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Solvent Predicted Solubility Rationale
The presence of the Cbz group
and methyl ester significantly
Sparingly soluble to slightly reduces aqueous solubility. A
Water

soluble

predicted value for a
diastereomer is 3.1 g/L at
25°C.[2]

Methanol, Ethanol

Soluble to freely soluble

These polar protic solvents can
engage in hydrogen bonding
with the hydroxyl group and
the carbonyls of the urethane

and ester.

Isopropanol

Soluble

Similar to methanol and
ethanol, but potentially slightly
lower solubility due to the
increased non-polar character

of the solvent.

Acetonitrile

Soluble

A polar aprotic solvent that can
effectively solvate the polar

regions of the molecule.

Tetrahydrofuran (THF)

Soluble

A less polar ether that can still
solvate the molecule effectively
due to its ability to act as a

hydrogen bond acceptor.

Ethyl Acetate

Soluble

A moderately polar solvent in
which many protected amino

acids show good solubility.

Dichloromethane (DCM)

Soluble to freely soluble

A common solvent for organic
reactions and purifications of
compounds with moderate

polarity.

Chloroform

Soluble to freely soluble

Similar to DCM, it is an

effective solvent for many
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organic compounds.

A polar aprotic solvent that is a

good general solvent for a
Acetone Soluble ] ]

wide range of organic

molecules.

A highly polar aprotic solvent
_ _ known for its excellent
N,N-Dimethylformamide (DMF)  Freely soluble ) )
solvating power for a wide

range of organic compounds.

A highly polar aprotic solvent
) ) with strong solvating
Dimethyl Sulfoxide (DMSO) Freely soluble o
capabilities for a broad

spectrum of organic molecules.

Experimental Determination of Solubility

For researchers requiring precise solubility data for their specific applications, empirical
determination is essential. The following are standard, reliable methods for determining the
solubility of a compound like Cbz-Hyp-OMe.

Thermodynamic Solubility Determination: The Shake-
Flask Method

The shake-flask method is considered the "gold standard” for determining thermodynamic
(equilibrium) solubility.[6] It involves equilibrating an excess of the solid compound in a solvent
for a sufficient period to reach saturation.

Experimental Workflow

Caption: Workflow for Thermodynamic Solubility Determination

Step-by-Step Protocol

o Preparation: Add an excess amount of Chz-Hyp-OMe (enough to ensure a solid phase
remains after equilibration) to a known volume of the desired solvent in a sealed, inert vial.
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» Equilibration: Place the vial in a shaker or rotator in a temperature-controlled environment
(e.g., 25°C). Agitate the mixture for a period sufficient to reach equilibrium (typically 24 to 48
hours).

o Phase Separation: After equilibration, allow the vial to stand to let the excess solid settle.
Carefully withdraw a sample of the supernatant, ensuring no solid particles are transferred.
For more rigorous separation, centrifuge the sample and then filter the supernatant through a
syringe filter (e.g., 0.22 um PTFE).

e Quantification: Accurately dilute the saturated solution with a suitable solvent. Quantify the
concentration of Cbz-Hyp-OMe using a validated analytical method such as High-
Performance Liquid Chromatography (HPLC) with UV detection or quantitative Nuclear
Magnetic Resonance (QNMR).

o Calculation: Calculate the solubility from the determined concentration and the dilution factor.

Kinetic Solubility Determination: Nephelometric Method

For higher throughput screening, kinetic solubility can be assessed using nephelometry, which
measures the scattering of light by undissolved particles.[7] This method is particularly useful in
early drug discovery and process development.

Experimental Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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